Synthesis and structure of the organometallic MFe2(µ3-S)2 clusters (M = Mo or Fe)
Dalton Transactions Pub Date: 2005-02-24 DOI: 10.1039/B419051C
Abstract
New organometallic clusters with the MFe2(µ3-S)2 core (M = Mo or Fe) have been synthesized from inorganic [MoFe3S4] or [Fe4S4] clusters under high pressure CO. The reaction of (Cl4-cat)2Mo2Fe6S8(PR3)6
[R = Et, nPr] with high pressure CO produced the crystalline [MoFe2S2]4+ clusters, (Cl4-cat)Mo(O)Fe2S2(CO)n(PR3)6−n
[n
= 4, Et =
I, nPr =
II; n = 5, Et =
III] after flash
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